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Compound of Interest

Compound Name: tert-Butyl acrylate

Cat. No.: B159482 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical

properties of tert-Butyl acrylate (tBA). A versatile monomer, tBA is integral to the synthesis of

a wide array of polymers with applications spanning from coatings and adhesives to advanced

materials in drug development. This document summarizes its key quantitative data, outlines

experimental protocols for property determination, and visualizes fundamental chemical

processes involving this compound.

Physical Properties
tert-Butyl acrylate is a clear, colorless liquid. A summary of its key physical properties is

presented in Table 1 for easy reference and comparison.

Table 1: Physical Properties of tert-Butyl Acrylate
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Property Value Units Conditions Citations

Molecular

Formula
C₇H₁₂O₂ - - [1][2][3][4]

Molecular Weight 128.17 g/mol - [1][5]

Density 0.875 - 0.883 g/cm³ at 20-25°C [1][2][3][6]

Boiling Point 119 - 127 °C at 1013 hPa [1][2][3][6][7]

61 - 63 °C at 60 mmHg [8][9][10]

Melting/Freezing

Point
-69 to -70 °C - [2][3][6][8]

Flash Point 14 - 19 °C Closed Cup [2][3][7][11]

Refractive Index 1.4080 - 1.4120 - at 20-25°C [1][4][7][8]

Vapor Pressure 20 mbar (hPa) at 23.4°C [2][6]

Viscosity 0.90 mPa·s at 20°C [6]

Water Solubility ~2 g/L at 20°C [2]

Insoluble - - [7][12]

Solubility in

Organics
Soluble - Ether, Alcohol [12]

Polymer Tg 44 - 50 °C -

Chemical Properties
The chemical behavior of tert-Butyl acrylate is primarily dictated by its ester group and the

acrylate's carbon-carbon double bond. This structure allows it to readily undergo polymerization

and other addition reactions.

Table 2: Chemical Properties and Specifications of tert-Butyl Acrylate
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Property Value Units Citations

Purity (GC) min. 98.0 - 99.0 % [7]

Acid Value max. 0.1 %

Water Content max. 0.04 %

Inhibitor 10 - 20 ppm MEHQ - [4]

2.1 Reactivity and Polymerization

tert-Butyl acrylate is a monofunctional monomer known for the high reactivity characteristic of

acrylates.[6] It readily forms homopolymers and can be copolymerized with a wide range of

other monomers, including:

(Meth)acrylic acid and its salts, amides, and esters

Acrylonitrile

Maleic acid esters

Vinyl acetate

Vinyl chloride

Styrene

Butadiene[13]

The bulky tert-butyl ester group provides significant hydrophobicity and steric hindrance, which

imparts unique properties to the resulting polymers, such as increased hardness, chemical

resistance, and weatherability.[6] This bulky group also protects the ester from alkaline

hydrolysis.[6]

2.2 Stability and Storage

To prevent spontaneous polymerization, tert-Butyl acrylate is typically stabilized with an

inhibitor, commonly hydroquinone monomethyl ether (MEHQ).[1][4] For the stabilizer to be
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effective, the presence of dissolved oxygen is required. Therefore, tBA must be stored under

air, never under an inert gas atmosphere. The recommended storage temperature should not

exceed 35°C.

Synthesis and Polymerization Pathways
3.1 Synthesis of tert-Butyl Acrylate

A common industrial method for synthesizing tert-Butyl acrylate is the acid-catalyzed

esterification of acrylic acid with isobutylene.[1][14] This reaction benefits from high atom

economy.
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Reactants Catalyst

Product

Acrylic Acid
(CH₂=CHCOOH)

Esterification

Isobutylene
((CH₃)₂C=CH₂)

Acid Catalyst
(e.g., p-toluenesulfonic acid)

H+

tert-Butyl Acrylate
(CH₂=CHCOOC(CH₃)₃)

Initiator (I)

Radical (R•)

Initiation
(e.g., heat)

Growing Polymer Chain (P•)

 + M 

tBA Monomer (M)

Propagation
( + n M )

Polymer (P)

Termination
(e.g., coupling)
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Preparation

Measurement

Post-Measurement

1. Clean Prisms
2. Calibrate with
Distilled Water

3. Apply 2-3 drops
of tBA Sample

4. Illuminate Sample
5. Adjust View to Align
Light/Dark Boundary

with Crosshairs

6. Read Refractive
Index from Scale

7. Clean Prisms
with Solvent

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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